Cas no 1126410-21-6 (1,4-Diethoxy-2,5-diethynylbenzene)

• Product Name: 1,4-Diethoxy-2,5-diethynylbenzene
• CAS No: 1126410-21-6
• MF: C₁₄H₁₄O₂
• MW: 214.26
• CID: 5061301
• PubChem ID: 91370704
• Update Time: 2025-05-23

1,4-Diethoxy-2,5-diethynylbenzene Chemical and Physical Properties

Names and Identifiers

• G67973
• 1126410-21-6
• 1,4-Diethoxy-2,5-diethynylbenzene
• 2,5-diethoxy-1,4-diethynylbenzene

• Inchi： 1S/C14H14O2/c1-5-11-9-14(16-8-4)12(6-2)10-13(11)15-7-3/h1-2,9-10H,7-8H2,3-4H3
• InChI Key： ZAADFKLXHAWCNC-UHFFFAOYSA-N
• SMILES： C(C)OC1=CC(C#C)=C(C=C1C#C)OCC

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,4-Diethoxy-2,5-diethynylbenzene

Recent Advances in the Application of 1,4-Diethoxy-2,5-diethynylbenzene (CAS: 1126410-21-6) in Chemical Biology and Pharmaceutical Research

1,4-Diethoxy-2,5-diethynylbenzene (CAS: 1126410-21-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethynyl and ethoxy functional groups, serves as a valuable building block for the synthesis of complex molecular architectures, including conjugated polymers, dendrimers, and supramolecular assemblies. Recent studies have explored its utility in drug discovery, materials science, and biomedical imaging, highlighting its broad applicability across multiple disciplines.

One of the most notable advancements in the use of 1,4-diethoxy-2,5-diethynylbenzene is its role in the development of novel photodynamic therapy (PDT) agents. Researchers have leveraged its extended π-conjugation system to design photosensitizers with enhanced light absorption and singlet oxygen generation capabilities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit superior photostability and tumor-targeting efficiency, making them promising candidates for cancer treatment. The study also reported a significant reduction in off-target effects compared to traditional PDT agents, underscoring the potential of 1,4-diethoxy-2,5-diethynylbenzene-based compounds in precision medicine.

In addition to its therapeutic applications, 1,4-diethoxy-2,5-diethynylbenzene has been employed in the fabrication of advanced materials. A recent publication in Advanced Materials detailed its use as a precursor for the synthesis of conductive polymers with exceptional charge transport properties. These polymers have shown promise in the development of flexible electronics and biosensors, with potential applications in wearable health monitoring devices. The study highlighted the compound's ability to facilitate cross-linking reactions, resulting in materials with improved mechanical strength and environmental stability.

Another emerging area of research involves the incorporation of 1,4-diethoxy-2,5-diethynylbenzene into supramolecular systems for drug delivery. A 2024 study in Nature Communications described the design of self-assembling nanocarriers based on this compound, which demonstrated high loading capacity and controlled release of hydrophobic drugs. The nanocarriers exhibited excellent biocompatibility and were able to bypass multidrug resistance mechanisms in cancer cells, offering a potential solution to one of the major challenges in chemotherapy. The researchers attributed these properties to the compound's rigid aromatic core and flexible ethoxy side chains, which enable precise tuning of the nanocarrier's physicochemical properties.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,4-diethoxy-2,5-diethynylbenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. A 2023 report in Organic Process Research & Development presented a scalable, one-pot synthesis method that achieved a 75% yield, representing a significant improvement over previous protocols. The report also emphasized the importance of stringent quality control measures to ensure the compound's purity, as impurities have been shown to adversely affect its performance in downstream applications.

Looking ahead, the unique properties of 1,4-diethoxy-2,5-diethynylbenzene position it as a key player in the next generation of biomedical and materials science innovations. Ongoing research is exploring its potential in areas such as bioimaging, where its fluorescence properties could be harnessed for real-time monitoring of biological processes, and in the development of smart materials responsive to environmental stimuli. As our understanding of this compound continues to grow, so too will its impact on advancing scientific and technological frontiers in the chemical biology and pharmaceutical sectors.